Cas no 2228472-67-9 (1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride)

• Product Name: 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride
• CAS No: 2228472-67-9
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 5326702
• PubChem ID: 137964470
• Update Time: 2025-07-21

1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride
• 1-piperidin-4-ylpyrazole-3-carboxylic acid;hydrochloride
• starbld0034434
• Z3252131054

• Inchi： 1S/C9H13N3O2.ClH/c13-9(14)8-3-6-12(11-8)7-1-4-10-5-2-7;/h3,6-7,10H,1-2,4-5H2,(H,13,14);1H
• InChI Key： JBJDDQIZTYGNEM-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CN(C2CCNCC2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Topological Polar Surface Area: 67.2

Additional information on 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride

Comprehensive Overview of 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride (CAS No. 2228472-67-9)

The compound 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride (CAS No. 2228472-67-9) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a piperidine ring and a pyrazole-carboxylic acid moiety, makes it a versatile intermediate for drug discovery. Researchers are increasingly interested in its applications due to its bioactive properties and potential role in modulating enzyme activity and receptor binding.

In recent years, the demand for high-purity pharmaceutical intermediates like 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound is often explored in the context of kinase inhibitors, a hot topic in oncology and inflammation research. Its carboxylic acid group allows for further functionalization, making it a valuable building block for small-molecule therapeutics.

The piperidine ring in this compound is a common motif in CNS-active drugs, which aligns with growing interest in neurodegenerative disease treatments. Meanwhile, the pyrazole core is frequently associated with anti-inflammatory and antimicrobial properties, addressing current concerns about antibiotic resistance. These dual characteristics position CAS No. 2228472-67-9 as a compound of interest for multidisciplinary research.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound improves solubility and stability, critical factors for drug formulation. Analytical techniques like HPLC and mass spectrometry are typically employed to verify its purity, reflecting the pharmaceutical industry's emphasis on quality control. The compound's molecular weight (261.72 g/mol) and logP values are frequently searched parameters by medicinal chemists designing bioavailable compounds.

Current research trends show particular interest in this molecule's potential structure-activity relationships (SAR), especially regarding G-protein coupled receptors (GPCRs). Its hydrogen bond donor/acceptor profile makes it relevant for computational drug design studies, a rapidly growing field with the integration of AI-assisted molecular modeling. These applications respond to the pharmaceutical industry's need for cost-effective drug development pipelines.

Environmental considerations are also shaping discussions about compounds like 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride. The push for green chemistry approaches has led to investigations into more sustainable synthesis routes for such nitrogen-containing heterocycles. This aligns with broader industry movements toward eco-friendly pharmaceutical production, a subject of increasing regulatory and consumer interest.

In biochemical assays, this compound's zwitterionic nature at physiological pH makes it particularly interesting for studying membrane permeability, a crucial factor in blood-brain barrier penetration. These properties contribute to its potential in developing treatments for CNS disorders, a therapeutic area experiencing significant research investment. The hydrochloride salt form also facilitates crystallization for X-ray diffraction studies, important for structure-based drug design.

The commercial availability of CAS No. 2228472-67-9 from specialty chemical suppliers has expanded in response to research demand, with particular growth in the contract research organization (CRO) market. Quality specifications typically emphasize ≥95% purity by HPLC analysis, reflecting the compound's research-grade applications. Storage recommendations generally suggest 2-8°C conditions to maintain stability, a common query among laboratory users.

Patent literature reveals increasing references to derivatives of 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid, particularly in applications related to metabolic disease and autoimmune disorders. This reflects broader therapeutic trends addressing lifestyle-related diseases and chronic inflammation. The compound's privileged structure characteristics make it a frequent starting point for medicinal chemistry optimization programs in these areas.

From a regulatory perspective, proper handling of 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride requires standard laboratory safety protocols, with particular attention to its hygroscopic nature. Material Safety Data Sheets (MSDS) typically classify it as requiring basic personal protective equipment, a common search parameter for laboratory personnel. The compound's spectroscopic data (including 1H NMR and 13C NMR signatures) are frequently requested by researchers verifying synthetic products.

Looking forward, the scientific community anticipates expanded applications of piperidine-pyrazole hybrids like this compound, particularly in combination therapies and adjuvant treatments. Its modular structure supports diverse structure-activity relationship studies, making it valuable for lead compound development. As pharmaceutical research continues to emphasize polypharmacology approaches, such multifunctional scaffolds will likely grow in importance.

The cost-effectiveness of synthesizing 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride compared to more complex heterocycles contributes to its popularity in academic and industrial settings. Recent publications have explored its use in combinatorial chemistry libraries, responding to the need for high-throughput screening platforms. These applications position it as a practical tool for hit identification in early-stage drug discovery.

In summary, 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylic acid hydrochloride (CAS No. 2228472-67-9) represents an important chemical entity at the intersection of multiple research frontiers. Its balanced physicochemical properties, synthetic accessibility, and pharmacophore potential ensure its continued relevance in addressing current challenges in drug discovery and medicinal chemistry. As research methodologies evolve, this compound will likely find new applications in emerging therapeutic paradigms.